Cas no 111035-42-8 (2-Pyrazinecarbothioamide,5-(1-methylethyl)-)

• Product Name: 2-Pyrazinecarbothioamide,5-(1-methylethyl)-
• CAS No: 111035-42-8
• MF: C₈H₁₁N₃S
• MW: 181.258039712906
• CID: 232735
• PubChem ID: 3037454
• Update Time: 2025-04-19

2-Pyrazinecarbothioamide,5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarbothioamide,5-(1-methylethyl)-
• 5-propan-2-ylpyrazine-2-carbothioamide
• DTXSID20911947
• Pyrazinecarbothioamide, 5-(1-methylethyl)-
• 111035-42-8
• 5-(Propan-2-yl)pyrazine-2-carboximidothioic acid

• Inchi： 1S/C8H11N3S/c1-5(2)6-3-11-7(4-10-6)8(9)12/h3-5H,1-2H3,(H2,9,12)
• InChI Key： FTUGFESXYXQJFT-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=C(C=N1)C(C)C)N

Computed Properties

• Exact Mass: 181.06753
• Monoisotopic Mass: 181.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.188
• Boiling Point: 304.1°Cat760mmHg
• Flash Point: 137.7°C
• Refractive Index: 1.609
• PSA: 51.8
• LogP: 1.95490